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Compound of Interest

1-(2-
Compound Name:

Dimethylaminoethyl)piperazine

Cat. No.: B1333714

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 1-(2-
Dimethylaminoethyl)piperazine (CAS No. 3644-18-6). The information herein is compiled
from various safety data sheets (SDS) to ensure a comprehensive understanding of the risks
associated with this compound and the necessary precautions for its safe use in a laboratory
setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-(2-
Dimethylaminoethyl)piperazine is presented in the table below. This information is crucial for
understanding its behavior and potential hazards.
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Property

Value

Molecular Formula

CsH1oN3[1]

Molecular Weight 157.26 g/mol [1][2]
Appearance Clear yellow liquid[3]
Form Liquid[4]

Density 0.92 g/mL[4]

Refractive Index

n20/D 1.479[4]

pKa

9.50 + 0.28 (Predicted)[4]

Storage Temperature

Room temperature[4], 10°C - 25°CJ[5], 4°CJ[1]

Hazard Identification and Classification

1-(2-Dimethylaminoethyl)piperazine is classified as a hazardous substance. The following

table summarizes its hazard classifications according to the Globally Harmonized System

(GHS).
Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin.[5]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[5][6]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage.[5]

Chronic Aquatic Toxicity

Category 3

H412: Harmful to aquatic life

with long lasting effects.[5]

Signal Word: Danger|[5]
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Hazard Pictograms:

e Corrosion (GHS05)[6]

o Acute Toxicity (Skull and Crossbones - GHS06) - Implied by H301

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 1-(2-

Dimethylaminoethyl)piperazine to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling this substance:

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[7]

Skin Protection

Compatible chemical-resistant gloves.[5]
Appropriate protective clothing to prevent skin

exposure.[5][7]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[7]

Handling Procedures

» Avoid all contact with skin, eyes, and clothing.[5]

e Do not ingest or inhale.[5]

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]
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Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke in the work area.[5][6][7]

Take measures to prevent the build-up of electrostatic charge.[6]

Remove and wash contaminated clothing before reuse.[5][6]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed and in an upright position to prevent leakage.[5][6]

Store locked up.[6][7]

Protect from light.[1][5]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures

A clear understanding of emergency procedures is critical when working with hazardous
chemicals.

First Aid Measures

The following table outlines the immediate first aid response for different types of exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of flowing
water for at least 15 minutes, holding eyelids
apart.[5] Remove contact lenses if present and
easy to do. Continue rinsing.[6] Seek immediate

medical attention.[6]

Skin Contact

Immediately wash with plenty of water and soap
for at least 15 minutes.[5] Take off immediately
all contaminated clothing and wash it before

reuse.[6] Seek immediate medical attention.[6]

Wash out the mouth with water if the person is
conscious.[5] Do NOT induce vomiting.[5][6][7]

Ingestion ]
Immediately call a POISON CENTER or doctor.
[6]
Remove the person to fresh air and keep them
comfortable for breathing.[6] If breathing is
Inhalation difficult or has stopped, administer artificial

respiration.[6] Seek immediate medical

attention.[6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent the substance from entering drains or surface water.[5]

o Containment and Cleaning: Absorb the spill with inert material (e.g., sand, vermiculite) and

collect it in a suitable, closed container for disposal.[8] Clean the contaminated area

thoroughly.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant

foam.[7][9]
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« Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

¢ Specific Hazards: Combustion may produce toxic oxides of nitrogen.[8]

+ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Visual Workflows

The following diagrams illustrate key safety and emergency workflows.

Preparation Handling Storage & Disposal

s Select Appropriate PPE Prepare Well-Ventilated Handle Chemical Carefully Wash Hands Thoroughly SJ‘": ;:‘t Eg::'; "ce':’ﬁfg Dispose of Waste in
(Goggles, Gloves, Lab Coat) Work Area (Fume Hood) (Avoid Contact & Inhalation) After Handling cmﬁ gry e Tran Accordance with Regulations

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately wash skin with Move to fresh air. If not
soap and water. Remove breathing, give artificial
contaminated clothing. respiration.

Rinse mouth. Do NOT induce
vomiting.

Immediately flush eyes with
water for at least 15 minutes.

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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